3-fluoro-2-methoxypyridin-4-amine
Description
3-fluoro-2-methoxypyridin-4-amine is a chemical compound with the molecular formula C6H7FN2O . It has a molecular weight of 142.13100 . This compound is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and pyridine, containing one nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The ring has a fluoro group at the 3-position, a methoxy group at the 2-position, and an amino group at the 4-position .Scientific Research Applications
Synthesis and Characterization
- 3-Fluoro-2-methoxypyridin-4-amine has been involved in the synthesis of various pyridine nucleosides. For example, it was used in the isolation of 4-amino-5-fluoro-2-pyridone, a key intermediate in the synthesis of 5-fluoro-3-deazacytidine, a compound with potential biomedical applications (Nesnow & Heidelberger, 1975).
- It was also used in the preparation of several alkylated and acetylated derivatives, serving as model compounds for structural proof (Nesnow & Heidelberger, 1975).
Chemoselective Functionalization
- The chemoselective functionalization of related compounds like 5-bromo-2-chloro-3-fluoropyridine has been explored. Conditions such as catalytic amination have been used to achieve selective substitution, demonstrating the compound’s versatility in chemical synthesis (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).
Corrosion Inhibition
- Derivatives of this compound, such as 7-methoxypyrido[2,3-d]pyrimidin-4-amine, have been studied for their corrosion inhibition properties on mild steel in acidic media. This highlights its potential utility in industrial applications where corrosion resistance is crucial (Yadav et al., 2015).
Nucleophilic Amination
- The compound and its derivatives have been subjects of study in nucleophilic amination processes, an essential reaction in the synthesis of various medicinally relevant aminopyridines (Pang, Kaga, & Chiba, 2018).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-2-methoxypyridin-4-amine involves the introduction of a fluoro group and a methoxy group onto a pyridine ring, followed by the conversion of the resulting intermediate to an amine.", "Starting Materials": [ "2-chloro-3-fluoropyridine", "sodium methoxide", "ammonia" ], "Reaction": [ "Step 1: 2-chloro-3-fluoropyridine is treated with sodium methoxide in methanol to yield 3-fluoro-2-methoxypyridine.", "Step 2: 3-fluoro-2-methoxypyridine is then treated with ammonia in ethanol to yield 3-fluoro-2-methoxypyridin-4-amine." ] } | |
CAS RN |
1228898-36-9 |
Molecular Formula |
C6H7FN2O |
Molecular Weight |
142.1 |
Purity |
95 |
Origin of Product |
United States |
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